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Compound of Interest

Compound Name: C29H35N306S

Cat. No.: B15172505

This guide provides comprehensive safety protocols and logistical procedures for researchers,
scientists, and drug development professionals handling Telmisartan. Adherence to these
guidelines is crucial for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical Identifier: Telmisartan CAS Number: 144701-48-4[1] Molecular Formula:
C29H35N306S

Hazard Identification and Classification

Telmisartan is classified with the following hazards:

» Acute toxicity - oral 4: Harmful if swallowed.[1]

o Reproductive toxicity 2: Suspected of damaging fertility or the unborn child.[1]
e Aquatic Chronic 2: Toxic to aquatic life with long-lasting effects.[1]

Signal Word: Warning[1]

Hazard Statements:

e H302: Harmful if swallowed.[1]

e H361: Suspected of damaging fertility or the unborn child.[1]
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e H411: Toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against chemical

exposure. The following PPE is mandatory when handling Telmisartan:

PPE Category

Specifications

Rationale

Eye/Face Protection

Safety glasses with side-
shields (or goggles)
conforming to EN166 (EU) or
NIOSH (US) standards.[2][3]

Protects against splashes and

airborne particles.

Hand Protection

Wear protective butyl rubber or
nitrile gloves.[4] Gloves must
be inspected prior to use and

disposed of properly after.[2]

Prevents skin contact and

absorption.

Skin and Body Protection

Laboratory coat. For larger
guantities or risk of splashing,
wear suitable protective
clothing.[4][5]

Protects skin from accidental

contact.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. If dust is generated
or exposure limits are
exceeded, use a
NIOSH/MSHA-approved
respirator.[4][5]

Prevents inhalation of harmful
dust.

Quantitative Toxicity Data

The following table summarizes available acute toxicity data for Telmisartan.
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Test Species Route Value
LD50 Rat Oral > 2000 mg/kg[6]
LD50 Dog Oral > 2000 mg/kg[6]

Experimental Protocol: Preparation of a 10 mM
Telmisartan Stock Solution

This protocol outlines the steps for safely preparing a 10 mM stock solution of Telmisartan in a
laboratory setting.

Materials:

o Telmisartan powder (CAS: 144701-48-4)
e Dimethyl sulfoxide (DMSO)

o Calibrated analytical balance

e Weighing paper or boat

e Spatula

e Appropriate volumetric flask (e.g., 10 mL)
o Pipettes

e \ortex mixer

o Personal Protective Equipment (as specified above)
Procedure:

e Preparation and Precautionary Measures:

o Ensure the work area is clean and uncluttered.
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o Work within a certified chemical fume hood to minimize inhalation exposure.

o Don all required PPE: safety glasses with side shields, nitrile or butyl rubber gloves, and a
lab coat.

e Weighing the Telmisartan:
o Place a weighing boat on the analytical balance and tare.

o Carefully weigh out the required amount of Telmisartan powder. For a 10 mL of 10 mM
solution, you will need 51.46 mg (Molar Mass = 514.63 g/mol ).

o Record the exact weight.
e Dissolving the Telmisartan:

o Carefully transfer the weighed Telmisartan powder into the volumetric flask.

o Add a small amount of DMSO (e.g., 5 mL) to the flask.

o Gently swirl the flask or use a vortex mixer until the powder is completely dissolved.
e Final Volume Adjustment:

o Once the Telmisartan is fully dissolved, add DMSO to the flask until the bottom of the
meniscus reaches the calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.
o Storage:

o Transfer the solution to a clearly labeled storage vial. The label should include the
chemical name, concentration, solvent, date of preparation, and your initials.

o Store the solution according to the manufacturer's recommendations, typically at -20°C for
long-term storage.

e Waste Disposal:
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o Dispose of all contaminated materials (weighing boat, gloves, etc.) in a designated
hazardous waste container.[4]

o Unused solution must also be disposed of as hazardous chemical waste. Do not pour
down the drain.[7]

o Decontamination:
o Thoroughly clean the work area, including the balance and fume hood surface.
o Wash hands thoroughly with soap and water after removing gloves.[2]

Visual Workflow and Pathway Diagrams

The following diagrams illustrate the safe handling workflow for Telmisartan and its mechanism
of action.
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Caption: Safe handling workflow for Telmisartan.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15172505?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15172505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Angiotensinogen Renin ACE
Renin
Angiotensin |
ACE
Angiotensin I
/
/
// Blocks
/
/
&

AT1 Receptor

;

Vasoconstriction,
Aldosterone Release, etc.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Telmisartan (C29H35N306S)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15172505#personal-protective-equipment-for-
handling-c29h35n306s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://sds.boehringer-ingelheim.com/documents/00005518.PDF
https://static.cymitquimica.com/products/45/pdf/sds-1643419.pdf
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Safety%20Data%20Sheets/T/TELMISARTAN_TABS_MTR_NGHS_EN.ashx
https://www.benchchem.com/product/b15172505#personal-protective-equipment-for-handling-c29h35n3o6s
https://www.benchchem.com/product/b15172505#personal-protective-equipment-for-handling-c29h35n3o6s
https://www.benchchem.com/product/b15172505#personal-protective-equipment-for-handling-c29h35n3o6s
https://www.benchchem.com/product/b15172505#personal-protective-equipment-for-handling-c29h35n3o6s
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15172505?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15172505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

